Cas no 82689-15-4 (Boc-Tyr(Bzl)-aldehyde)

• Product Name: Boc-Tyr(Bzl)-aldehyde
• CAS No: 82689-15-4
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• MDL: MFCD00143863
• CID: 687258
• PubChem ID: 7015729
• Update Time: 2025-11-06

Boc-Tyr(Bzl)-aldehyde Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-formyl-2-[4-(phenylmethoxy)phenyl]ethyl]-,1,1-dimethylethyl ester
• BOC-O-BENZYL-L-TYROSINE ALDEHYDE,
• Boc-Tyr(Bzl)-aldehyde
• N-Boc-(p-benzyloxyphenylalaninal)
• SLSOSKGFUOFMCP-SFHVURJKSA-N
• (s)-n-boc-(p-benzyloxyphenylalaninal)
• N-tert-butoxycarbonyl-O-benzyl-L-tyrosinal
• tert-Butyl (S)-(1-(4-(benzyloxy)phenyl)-3-oxopropan-2-yl)carbamate
• [(S)-4-Benzyloxy-alpha-formylphenethyl]carbamic acid tert-butyl ester
• 1,1-Dimethylethyl N-[(1S)-1-formyl-2-[4-(phenylmethoxy)phenyl]ethyl]carbamate (ACI)
• Carbamic acid, [(1S)-1-formyl-2-[4-(phenylmethoxy)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [1-formyl-2-[4-(phenylmethoxy)phenyl]ethyl]-, 1,1-dimethylethyl ester, (S)- (ZCI)
• N-(tert-Butoxycarbonyl)-O-benzyl-L-tyrosinal
• 82689-15-4
• AC6878
• O-Benzyl-N-Boc-L-tyrosinal
• tert-butyl N-[(2S)-1-oxo-3-(4-phenylmethoxyphenyl)propan-2-yl]carbamate
• CS-0102972
• SCHEMBL272162

• MDL： MFCD00143863
• Inchi： 1S/C21H25NO4/c1-21(2,3)26-20(24)22-18(14-23)13-16-9-11-19(12-10-16)25-15-17-7-5-4-6-8-17/h4-12,14,18H,13,15H2,1-3H3,(H,22,24)/t18-/m0/s1
• InChI Key： SLSOSKGFUOFMCP-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C=O)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 3.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 501.4±50.0 °C at 760 mmHg
• Flash Point: 257.0±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Boc-Tyr(Bzl)-aldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Boc-Tyr(Bzl)-aldehyde

Comprehensive Overview of Boc-Tyr(Bzl)-aldehyde (CAS No. 82689-15-4): Properties, Applications, and Research Insights

Boc-Tyr(Bzl)-aldehyde (CAS No. 82689-15-4) is a specialized peptide derivative widely utilized in organic synthesis, pharmaceutical research, and bioconjugation. This compound features a tert-butoxycarbonyl (Boc) protecting group and a benzyl (Bzl)-protected tyrosine residue, coupled with an aldehyde functional group. Its unique structure makes it invaluable for constructing complex peptide-based therapeutics and drug delivery systems, aligning with current trends in targeted therapy and precision medicine.

Researchers frequently search for "Boc-Tyr(Bzl)-aldehyde synthesis" or "applications of CAS 82689-15-4," reflecting its relevance in peptide modification and biomolecule labeling. The aldehyde moiety enables selective reactions with amines or hydrazines, facilitating site-specific conjugations—a critical technique in antibody-drug conjugates (ADCs) and proteomics. Recent studies highlight its role in developing next-generation diagnostics, such as fluorescent probes for cancer biomarker detection.

From a technical perspective, Boc-Tyr(Bzl)-aldehyde exhibits high purity (>95% by HPLC) and stability under inert conditions, making it suitable for solid-phase peptide synthesis (SPPS). Its molecular weight (C₂₁H₂₃NO₅) and solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently discussed in forums focused on peptide chemistry optimization. Notably, the Boc protection strategy allows orthogonal deprotection in multi-step syntheses, a feature prized in combinatorial library design.

Emerging applications include its use in click chemistry and bioorthogonal reactions, addressing the demand for non-invasive imaging agents. A 2023 Journal of Medicinal Chemistry report emphasized its utility in creating PET tracer precursors for neurodegenerative disease research. Additionally, its compatibility with automated synthesizers streamlines workflows for labs exploring high-throughput screening platforms.

Environmental and handling considerations for CAS 82689-15-4 align with standard laboratory protocols for non-hazardous reagents. Storage at -20°C in amber vials ensures prolonged shelf life, while MSDS guidelines recommend ventilation during handling—a topic often queried in lab safety forums. Suppliers typically provide custom purity grades (e.g., 98% for GMP applications), catering to diverse industrial-scale production needs.

The compound’s role in peptide vaccine development has gained traction, particularly for epitope mapping against viral pathogens. Its aldehyde-PEG derivatives are also explored in stealth nanoparticle formulations, a hot topic in nanomedicine circles. Patent analyses reveal growing IP activity around Boc-Tyr(Bzl)-aldehyde analogs, signaling commercial potential in biopharmaceutical innovation.

For researchers troubleshooting low-yield coupling reactions, optimizing molar equivalents and activation reagents (e.g., HOBt/DIC) is critical. Community-driven platforms like ResearchGate feature active threads on "purification techniques for Boc-Tyr(Bzl)-aldehyde," recommending preparative HPLC or silica gel chromatography. These practical insights bridge the gap between theoretical knowledge and bench-level execution.

In conclusion, Boc-Tyr(Bzl)-aldehyde (CAS No. 82689-15-4) represents a versatile tool at the intersection of chemical biology and therapeutic discovery. Its adaptability to green chemistry principles (e.g., solvent recycling) further enhances its appeal in sustainable research. As AI-driven drug design accelerates, this compound’s role in structure-activity relationship (SAR) studies will likely expand, solidifying its position in cutting-edge biomedical research.